Cas no 214040-89-8 (3-Thiophenecarboxamide,5-methyl-)
214040-89-8 structure
Product Name:3-Thiophenecarboxamide,5-methyl-
CAS No:214040-89-8
MF:C6H7NOS
MW:141.190880060196
CID:242790
PubChem ID:22086851
Update Time:2025-04-19
3-Thiophenecarboxamide,5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxamide,5-methyl-
- 3-Thiophenecarboxamide,5-methyl-(9CI)
- 5-methylthiophene-3-carboxamide
- 214040-89-8
- SCHEMBL12121306
-
- Inchi: 1S/C6H7NOS/c1-4-2-5(3-9-4)6(7)8/h2-3H,1H3,(H2,7,8)
- InChI Key: XRIJKQVZBYNCAM-UHFFFAOYSA-N
- SMILES: S1C=C(C(N)=O)C=C1C
Computed Properties
- Exact Mass: 141.02491
- Monoisotopic Mass: 141.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.3A^2
- XLogP3: 0.9
Experimental Properties
- PSA: 43.09
3-Thiophenecarboxamide,5-methyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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